![molecular formula C17H11F3N4OS B287479 Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether](/img/structure/B287479.png)
Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether, also known as PTMT, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. PTMT is a heterocyclic compound that contains a triazole ring, a thiadiazole ring, and a trifluoromethylphenyl group.
Mechanism of Action
The exact mechanism of action of Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether is not well understood. However, it has been proposed that this compound may exert its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. This compound may also exert its antimicrobial activity by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity in vitro. However, its toxicity in vivo has not been extensively studied. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the growth of bacterial cells.
Advantages and Limitations for Lab Experiments
One advantage of using Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether in lab experiments is its relatively simple synthesis method. This compound is also relatively stable and can be stored for extended periods. However, one limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the research on Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether. One direction is to further investigate its anticancer activity and explore its potential as a therapeutic agent for cancer treatment. Another direction is to study its antimicrobial activity and explore its potential as an antimicrobial agent. Additionally, the use of this compound as a building block for the synthesis of novel materials with unique properties can also be further explored. Finally, the development of more efficient synthesis methods for this compound can also be a future direction for research.
Synthesis Methods
The synthesis of Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether involves a multistep process that starts with the reaction of 2-(trifluoromethyl)phenylhydrazine with ethyl bromoacetate to form 2-(trifluoromethyl)phenylhydrazine diethyl ester. This intermediate is then reacted with thiosemicarbazide to form the desired product, this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
Phenyl{6-[2-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl}methylether has been found to have potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been found to have antimicrobial activity against both gram-positive and gram-negative bacteria. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, this compound has been used as a derivatizing agent for the analysis of various compounds, including amino acids and peptides.
Properties
Molecular Formula |
C17H11F3N4OS |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
3-(phenoxymethyl)-6-[2-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11F3N4OS/c18-17(19,20)13-9-5-4-8-12(13)15-23-24-14(21-22-16(24)26-15)10-25-11-6-2-1-3-7-11/h1-9H,10H2 |
InChI Key |
FYZNYLCUKOIIPP-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC=CC=C4C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.